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Compound of Interest

Compound Name: Osajin

Cat. No.: B1677503

Essential Safety and Handling Guide for Osajin

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Osajin, a bioactive isoflavone with antitumor,
antioxidant, and anti-inflammatory properties.[1] Adherence to these procedures is critical to
mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification

Osaijin is classified with the following hazards:

Hazard Code Description GHS Classification

Acute toxicity, Oral (Category

H302 Harmful if swallowed.[2]
4)[2]

_ o Acute aquatic toxicity
H400 Very toxic to aquatic life.[3]

(Category 1)[2]
H410 Very toxic to aquatic life with Chronic aquatic toxicity
long lasting effects.[2][3] (Category 1)[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Osajin to minimize

exposure.
Body Part Required PPE Standard/Specification
Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)
Eyes/Face o i
with side-shields.[4] approved.[4]
o Must satisfy EU Directive
) Chemical-impermeable gloves.
Skin ) 89/686/EEC and the standard
EN 374.[4]
Fire/flame resistant and
_ _ _ N/A
impervious clothing.[4]
Required if exposure limits are
Respiratory Full-face respirator.[4] exceeded or irritation occurs.

[4]

Self-contained breathing

Necessary for firefighting.[4]
apparatus (SCBA).[4]

Handling and Storage Protocols

Proper handling and storage procedures are crucial to prevent accidents and maintain the

integrity of the compound.

Handling:

e Work in a well-ventilated area.[4]

» Avoid contact with skin and eyes.[4]

e Prevent the formation of dust and aerosols.[4]

e Use non-sparking tools to avoid ignition sources.[4]

o Take precautionary measures against static discharge.[4]

e Do not eat, drink, or smoke in handling areas.[2]
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e Wash hands and skin thoroughly after handling.[2]

Storage:

» Keep containers tightly closed.[4]

» Store in a dry, cool, and well-ventilated place.[4]

o Store away from foodstuff containers and incompatible materials.[4]

Emergency and First Aid Procedures

Immediate and appropriate response to an exposure is critical.

Exposure Route First Aid Measures

Move the individual to fresh air. Provide oxygen

if breathing is difficult. If the person is not

Inhalation . . - o
breathing, give artificial respiration and seek
immediate medical attention.[4]
Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a physician.[4]

Rinse eyes with pure water for at least 15
Eye Contact ) o
minutes and consult a physician.[4]

Rinse mouth with water. Do not induce vomiting.
Ingestion Seek immediate medical attention or contact a

Poison Control Center.[4]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Response:
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» Evacuate: Evacuate personnel to a safe area, upwind of the spill.[4]
e Ventilate: Ensure the area is well-ventilated.[4]

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to
enter drains.[4]

e Equip: Use personal protective equipment, including chemical-impermeable gloves and
spark-proof tools.[4]

o Clean-up: Collect the spilled material and place it in a suitable, closed container for disposal.

[4]
Disposal:

» Dispose of Osajin and its containers at an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][4]

» Disposal options include a licensed chemical destruction plant or controlled incineration with
flue gas scrubbing.[4]

e Do not contaminate water, food, or feed by storage or disposal.[4]
e Do not discharge into sewer systems.[4]

o Contaminated packaging should be triple-rinsed before recycling or reconditioning.
Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill.[4]

Experimental Workflow for Handling Osajin

The following diagram outlines the standard operational workflow for handling Osajin in a
laboratory setting.
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Caption: Standard workflow for safely handling Osajin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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